Vatalanib hydrochloride

• Molecular Formula: C22H20ClF3N4O6S
• Molecular Weight: 560.9 g/mol
• InChI: InChI=1S/C21H16ClF3N4O3.CH4O3S/c1-26-19(30)18-11-15(8-9-27-18)32-14-5-2-12(3-6-14)28-20(31)29-13-4-7-17(22)16(10-13)21(23,24)25;1-5(2,3)4/h2-11H,1H3,(H,26,30)(H2,28,29,31);1H3,(H,2,3,4)
• InChIKey: IYEOGVPDPILUDO-UHFFFAOYSA-N

Vatalanib Hydrochloride: A Selective VEGFR Inhibitor

Vatalanib hydrochloride (PTK787/ZK-222584; CAS 212141-52-1 for hydrochloride salt, CAS 212141-51-0 for dihydrochloride) is an anilinophthalazine-class small-molecule inhibitor of vascular endothelial growth factor receptor (VEGFR) tyrosine kinases [1]. In cell-free biochemical assays, it inhibits VEGFR2/KDR with an IC50 of 37 nM, VEGFR1/Flt-1 with an IC50 of 77 nM, and exhibits approximately 18-fold reduced potency against VEGFR3/Flt-4 . The compound displays attenuated activity against PDGFR-β (IC50 = 580 nM), c-KIT (IC50 = 730 nM), and c-FMS (IC50 = 1.4 µM), with no measurable inhibition of EGFR, c-SRC, v-ABL, or protein kinase Cα (IC50 > 10 µM) . The dihydrochloride salt form (CAS 212141-51-0) is the primary commercial preparation distributed by major research suppliers, with purity specifications typically ≥98% by HPLC and NMR as documented in vendor certificates of analysis .

VEGFR pathway inhibition study fit with focused kinase selectivity

Model-dependent tissue penetration review context for in vivo angiogenesis research

Aqueous-compatible in vitro assay context with reported solubility profile

• [1] Wood JM, Bold G, Buchdunger E, et al. PTK787/ZK 222584, a novel and potent inhibitor of vascular endothelial growth factor receptor tyrosine kinases, impairs vascular endothelial growth factor-induced responses and tumor growth after oral administration. Cancer Res. 2000;60(8):2178-2189. View Source

Why Vatalanib Cannot Be Substituted

Vatalanib hydrochloride occupies a distinct position within the VEGFR inhibitor class defined by its quantitative selectivity profile relative to PDGFR-β and c-KIT. In contrast to sunitinib, which inhibits PDGFR-β with an IC50 of 2 nM (40-fold more potent than its VEGFR2 IC50 of 80 nM) , vatalanib exhibits a VEGFR2/PDGFR-β selectivity ratio of approximately 15.7-fold favoring VEGFR2 inhibition (VEGFR2 IC50 = 37 nM vs. PDGFR-β IC50 = 580 nM) . Sorafenib demonstrates a comparable VEGFR2 IC50 of 90 nM but potently co-inhibits RAF kinases (Raf-1 IC50 = 6 nM) and PDGFR-β (IC50 = 57 nM) [1]. This divergent selectivity landscape precludes simple interchangeability: experimental outcomes that depend on isolated VEGFR pathway interrogation will differ fundamentally between compounds. The following evidence dimensions quantify exactly where vatalanib diverges from its closest in-class analogs and establish the scientific rationale for compound-specific selection.

Kinase Selectivity Vatalanib's focused inhibition of VEGFR-1/2/3, PDGFR-β, c-Kit, and c-Fms may shift off-target profiles when substituting for broader multi-kinase inhibitors such as sunitinib or sorafenib.

Tissue Penetration Intratumoral distribution is model-dependent; efficacy may not transfer across tumor models without penetration verification, unlike agents with more consistent tissue distribution.

Clinical-Stage Data Phase III clinical PK and safety endpoint datasets are available, but model-response context may not directly inform all preclinical study designs.

• [1] Wilhelm SM, Carter C, Tang L, et al. BAY 43-9006 exhibits broad spectrum oral antitumor activity and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases involved in tumor progression and angiogenesis. Cancer Res. 2004;64(19):7099-7109. View Source

Vatalanib Differentiation: Evidence Summary

VEGFR-2 Potency Comparison

Vatalanib hydrochloride demonstrates a VEGFR2-favoring selectivity profile distinct from sunitinib. In cell-free kinase assays, vatalanib inhibits VEGFR2 with an IC50 of 37 nM and PDGFR-β with an IC50 of 580 nM, yielding a VEGFR2/PDGFR-β selectivity ratio of approximately 15.7-fold . In direct contrast, sunitinib inhibits VEGFR2 with an IC50 of 80 nM and PDGFR-β with an IC50 of 2 nM, producing a PDGFR-β/VEGFR2 selectivity ratio of 40-fold in the opposite direction . The cross-study IC50 values for VEGFR2 (vatalanib: 37 nM; sunitinib: 80 nM) indicate comparable potency, but the PDGFR-β inhibitory activities differ by a factor of 290.

VEGFR-2 Potency

Cross-study comparable

IC50 = 43 nM (vatalanib)

Supports VEGFR-2 inhibition study fit; 1.58-fold higher potency than sorafenib reported in comparable cell-free assays.

Standardized database compilation; assay context may shift potency rankings.

Evidence Dimension	VEGFR2 vs. PDGFR-β inhibitory potency and selectivity ratio
Target Compound Data	VEGFR2 IC50 = 37 nM; PDGFR-β IC50 = 580 nM; Selectivity ratio (VEGFR2/PDGFR-β) ≈ 15.7
Comparator Or Baseline	Sunitinib: VEGFR2 IC50 = 80 nM; PDGFR-β IC50 = 2 nM; Selectivity ratio (VEGFR2/PDGFR-β) ≈ 0.025
Quantified Difference	PDGFR-β IC50 differs by 290-fold (580 nM vs. 2 nM); selectivity direction reversed
Conditions	Cell-free kinase inhibition assays (GST-fused kinase domains, ATP at optimized concentrations)

Why This Matters

Procurement decisions for VEGFR-focused angiogenesis studies requiring minimal PDGFR-β interference should prioritize vatalanib; sunitinib procurement is appropriate when dual VEGFR/PDGFR inhibition is explicitly required.

Kinase Selectivity Profile

Vatalanib hydrochloride exhibits markedly attenuated activity against VEGFR3 (Flt-4) relative to its primary VEGFR2 target. In cell-free assays, vatalanib demonstrates an 18-fold reduction in potency against VEGFR3 compared to VEGFR2, with reported VEGFR3 IC50 values of approximately 660 nM versus VEGFR2 IC50 of 37 nM . This contrasts with the broader pan-VEGFR inhibition profile of sorafenib, which inhibits VEGFR3 with an IC50 of 20 nM—more potent than its activity against VEGFR2 (IC50 = 90 nM) [1].

Kinase Selectivity

Class-level inference

Inhibits 6 kinases; inactive against EGFR and >90 others

Focused selectivity may support VEGFR pathway studies with reduced off-target kinase interference.

Panel screening data; cellular context requires verification.

Evidence Dimension	VEGFR3 (Flt-4) inhibitory potency relative to VEGFR2
Target Compound Data	VEGFR3 IC50 = 660 nM; VEGFR2 IC50 = 37 nM; VEGFR2/VEGFR3 potency ratio = 17.8-fold
Comparator Or Baseline	Sorafenib: VEGFR3 IC50 = 20 nM; VEGFR2 IC50 = 90 nM; VEGFR3/VEGFR2 potency ratio = 4.5-fold
Quantified Difference	VEGFR3 IC50 differs by 33-fold (660 nM vs. 20 nM); selectivity direction differs
Conditions	Cell-free kinase inhibition assays (recombinant kinase domains)

Why This Matters

For studies requiring VEGFR2 inhibition while preserving VEGFR3-mediated lymphangiogenic signaling, vatalanib provides a quantifiably distinct tool with 18-fold VEGFR2 selectivity over VEGFR3.

• [1] Wilhelm SM, Carter C, Tang L, et al. BAY 43-9006 exhibits broad spectrum oral antitumor activity and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases involved in tumor progression and angiogenesis. Cancer Res. 2004;64(19):7099-7109. View Source

Tumor Growth Inhibition in CLL Xenograft Model

While the Phase III CONFIRM 1 and 2 trials of vatalanib in combination with FOLFOX4 chemotherapy in metastatic colorectal cancer did not meet their primary progression-free survival (PFS) endpoints in the overall intention-to-treat populations, a pre-planned subset analysis demonstrated that patients with elevated serum lactate dehydrogenase (LDH) levels derived clinical benefit [1]. In the high LDH subgroup, the addition of vatalanib to FOLFOX4 chemotherapy was associated with improved outcomes relative to chemotherapy plus placebo [2]. A subsequent analysis of vascular density in trial specimens revealed that patients with high pVEGFR2/KDR-positive vascular density showed significantly improved PFS when treated with vatalanib (P = 0.002) [3].

CLL Xenograft TGI

Head-to-head

Vatalanib: 76% vs Pazopanib: 77% inhibition (n.s.)

Supports comparable tumor growth inhibition endpoint context in JVM-3 model at 100 mg/kg oral dosing.

Model-specific; endpoint response may differ across xenograft systems.

Evidence Dimension	Progression-free survival benefit in high serum LDH patient subgroup
Target Compound Data	Vatalanib + FOLFOX4: significantly improved PFS in high LDH subgroup and in patients with high pVEGFR2/KDR-positive vascular density (P = 0.002)
Comparator Or Baseline	Placebo + FOLFOX4: inferior PFS in high LDH subgroup
Quantified Difference	Significant PFS improvement demonstrated (P = 0.002 for high pVEGFR2/KDR+ vascular density subgroup)
Conditions	Phase III CONFIRM 1 and CONFIRM 2 randomized controlled trials in metastatic colorectal cancer patients

Why This Matters

This biomarker-stratified efficacy data establishes vatalanib as the reference compound for translational studies investigating LDH-dependent or VEGFR2-density-associated anti-angiogenic response mechanisms in colorectal cancer models.

• [1] Scott EN, Meinhardt G, Jacques C, Laurent D, Thomas AL. Vatalanib: the clinical development of a tyrosine kinase inhibitor of angiogenesis in solid tumours. Expert Opin Investig Drugs. 2007;16(3):367-379. View Source
• [2] Koukourakis MI, Giatromanolaki A, Sivridis E, et al. Prognostic and predictive role of lactate dehydrogenase 5 expression in colorectal cancer patients treated with PTK787/ZK 222584 (vatalanib) antiangiogenic therapy. Clin Cancer Res. 2011;17(14):4892-4900. View Source
• [3] Koukourakis MI, Giatromanolaki A, Sivridis E, et al. Vascular density analysis in colorectal cancer patients treated with vatalanib (PTK787/ZK222584) in the randomised CONFIRM trials. Br J Cancer. 2012;107(8):1310-1315. View Source

Intratumoral Penetration and Efficacy

Vatalanib hydrochloride demonstrates weak inhibitory activity against c-KIT (IC50 = 730 nM) and c-FMS/CSF-1R (IC50 = 1.4 µM), representing 19.7-fold and 37.8-fold reductions in potency relative to its VEGFR2 IC50 of 37 nM, respectively . This profile differs from that of sorafenib, which inhibits c-KIT with an IC50 of 68 nM and FLT3 with an IC50 of 58 nM—potencies that are comparable to or exceed its VEGFR2 activity (IC50 = 90 nM) [1].

Intratumoral Penetration

Head-to-head

Model-dependent distribution by MALDI-MSI

Penetration heterogeneity may inform model selection; homogeneous distribution correlates with reported antiangiogenic response.

Imaging-based evidence; model-specific validation recommended.

Evidence Dimension	c-KIT and c-FMS inhibitory potency relative to VEGFR2
Target Compound Data	c-KIT IC50 = 730 nM (19.7-fold vs. VEGFR2); c-FMS IC50 = 1,400 nM (37.8-fold vs. VEGFR2)
Comparator Or Baseline	Sorafenib: c-KIT IC50 = 68 nM (0.76-fold vs. VEGFR2 IC50 of 90 nM)
Quantified Difference	c-KIT IC50 differs by 10.7-fold (730 nM vs. 68 nM); selectivity window differs by >25-fold
Conditions	Cell-free kinase inhibition assays (recombinant kinase domains)

Why This Matters

For studies requiring VEGFR inhibition with minimal c-KIT or c-FMS pathway interference (e.g., experiments in hematopoietic or macrophage-containing systems), vatalanib offers a quantifiably cleaner selectivity window than sorafenib.

• [1] Wilhelm SM, Carter C, Tang L, et al. BAY 43-9006 exhibits broad spectrum oral antitumor activity and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases involved in tumor progression and angiogenesis. Cancer Res. 2004;64(19):7099-7109. View Source

Aqueous Solubility for In Vitro Assays

Vatalanib belongs to the anilinophthalazine chemical class and was the first published derivative in this scaffold series to be developed as a clinical VEGFR inhibitor candidate [1]. This structural class differs fundamentally from the indolinone scaffold of sunitinib and the bis-aryl urea scaffold of sorafenib. The anilinophthalazine core has served as a template for subsequent derivative development, with multiple research groups designing and synthesizing novel triazolo[3,4-a]phthalazine derivatives and substituted pyridazines based on the vatalanib scaffold to target VEGFR-2 [2].

Aqueous Solubility

Class-level inference

10 mg/mL (23.82 mM) in water

Supports aqueous buffer dilution for in vitro assays; may reduce solvent-related artifact risk.

Vendor-reported data; lot-specific verification advised.

Evidence Dimension	Chemical scaffold classification and medicinal chemistry utility
Target Compound Data	Anilinophthalazine scaffold (N-(4-chlorophenyl)-4-(4-pyridinylmethyl)-1-phthalazinamine core)
Comparator Or Baseline	Sunitinib: Indolinone scaffold; Sorafenib: Bis-aryl urea scaffold
Quantified Difference	Scaffold classes are structurally non-overlapping; distinct intellectual property and SAR landscapes
Conditions	Chemical structure classification; medicinal chemistry literature

Why This Matters

Procurement of vatalanib is required for structure-activity relationship (SAR) studies and derivative synthesis programs based specifically on the anilinophthalazine scaffold; indolinone- or bis-aryl urea-based compounds do not serve as appropriate chemical starting points for this scaffold family.

• [1] Wood JM, Bold G, Buchdunger E, et al. PTK787/ZK 222584, a novel and potent inhibitor of vascular endothelial growth factor receptor tyrosine kinases, impairs vascular endothelial growth factor-induced responses and tumor growth after oral administration. Cancer Res. 2000;60(8):2178-2189. View Source
• [2] El-Helby AA, Ayyad RRA, Sakr HM, et al. Design, synthesis, in vitro anti-cancer activity, ADMET profile and molecular docking of novel triazolo[3,4-a]phthalazine derivatives targeting VEGFR-2 enzyme. Bioorg Chem. 2019;86:15-27. View Source

Vatalanib: Research Applications

Narrow Selectivity VEGFR-2 Inhibition

Vatalanib hydrochloride is the appropriate compound selection for in vitro and in vivo angiogenesis studies where VEGFR2 inhibition is the primary experimental variable and PDGFR-β pathway co-inhibition would confound interpretation. The compound's VEGFR2 IC50 of 37 nM combined with its 15.7-fold weaker PDGFR-β activity (IC50 = 580 nM) provides a quantifiably cleaner VEGFR2 inhibition window compared to sunitinib, which potently inhibits PDGFR-β (IC50 = 2 nM) at concentrations below those required for VEGFR2 inhibition . Experimental designs using human umbilical vein endothelial cells (HUVECs) have established that vatalanib inhibits VEGF-induced thymidine incorporation with an IC50 of 7.1 nM and suppresses VEGF-induced migration and survival of endothelial cells in a dose-dependent manner, without affecting cells that do not express VEGF receptors [1].

Xenograft Models with Homogeneous Drug Penetration

Vatalanib hydrochloride is uniquely positioned as the reference VEGFR inhibitor for translational studies investigating LDH-dependent anti-angiogenic response mechanisms. The CONFIRM Phase III trials established that colorectal cancer patients with elevated serum LDH derived clinical benefit from vatalanib addition to chemotherapy, and subsequent analyses confirmed that high pVEGFR2/KDR-positive vascular density correlated with significantly improved progression-free survival (P = 0.002) in vatalanib-treated patients . For researchers developing LDH-stratified preclinical models or investigating VEGFR2 vascular density as a predictive biomarker, vatalanib is the required tool compound. No comparable LDH-stratified clinical efficacy data exist for sunitinib or sorafenib in colorectal cancer, establishing vatalanib as the only VEGFR inhibitor with this specific biomarker-linked clinical evidence base [1].

Combination with mTOR Inhibitors

Vatalanib is the definitive reference compound for medicinal chemistry programs developing novel anilinophthalazine derivatives. As the first published anilinophthalazine VEGFR inhibitor to enter clinical development, vatalanib serves as the scaffold template from which derivative series have been designed . Research groups have synthesized triazolo[3,4-a]phthalazine derivatives and substituted pyridazines based on the vatalanib core structure, using vatalanib as the positive control comparator for VEGFR-2 inhibitory activity [1]. Procurement of authentic vatalanib hydrochloride is essential for establishing baseline VEGFR2 inhibitory potency, selectivity profile, and cellular activity benchmarks against which novel anilinophthalazine analogs are evaluated.

Aqueous-Compatible In Vitro Assays

Vatalanib hydrochloride is indicated for experimental systems where VEGFR2 inhibition must be achieved while minimizing interference with VEGFR3-mediated lymphangiogenesis. The compound's 18-fold weaker activity against VEGFR3 (IC50 ≈ 660 nM) relative to VEGFR2 (IC50 = 37 nM) contrasts with sorafenib's profile, which inhibits VEGFR3 more potently (IC50 = 20 nM) than VEGFR2 (IC50 = 90 nM) [1]. In tumor models where lymphatic vessel involvement is under investigation, or in developmental biology studies examining VEGF-C/VEGFR3 signaling, vatalanib provides a quantifiably distinct selectivity window that cannot be replicated with pan-VEGFR inhibitors.

Application

Selection Property

Validation Focus

VEGFR pathway dissection studies

Focused kinase selectivity profile

VEGFR-specific signaling endpoint review

Tumor penetration-angiogenesis correlation studies

Model-dependent tissue distribution review

Intratumoral drug distribution verification

Dual VEGF/mTOR pathway blockade studies

Combination synergy context

Combination response endpoint review

In vitro aqueous-buffer assay studies

Reported aqueous solubility context

Solvent artifact minimization validation

• [1] Wood JM, Bold G, Buchdunger E, et al. PTK787/ZK 222584, a novel and potent inhibitor of vascular endothelial growth factor receptor tyrosine kinases, impairs vascular endothelial growth factor-induced responses and tumor growth after oral administration. Cancer Res. 2000;60(8):2178-2189. View Source